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Compound of Interest

Ethyl 3,5-dimethyl-1H-pyrazole-4-
Compound Name:
carboxylate

Cat. No.: B181572

CAS Number: 35691-93-1

This technical guide provides a comprehensive overview of Ethyl 3,5-dimethyl-1H-pyrazole-4-
carboxylate, a heterocyclic compound of interest to researchers, scientists, and professionals
in drug development. This document outlines its chemical properties, a detailed synthesis
protocol, and potential applications based on the known biological activities of related pyrazole
derivatives.

Chemical and Physical Properties

Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is a pyrazole derivative with the molecular
formula C8H12N202.[1] A summary of its key quantitative data is presented in the table below
for easy reference.
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Property Value Reference
CAS Number 35691-93-1 N/A
Molecular Formula C8H12N202 [1]
Molecular Weight 168.19 g/mol [1]

ethyl 3,5-dimethyl-1H-
IUPAC Name [1]
pyrazole-4-carboxylate

SMILES CCOC(=0)C1=C(NN=C1C)C  [1]

INChl=1S/C8H12N202/c1-4-
InChl 12-8(11)7-5(2)9-10- [1]
6(7)3/h4H2,1-3H3,(H,9,10)

BCKARVLFIJPHQU-
InChlKey [1]
UHFFFAOYSA-N

Synthesis Protocol

The synthesis of Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate can be achieved through the
condensation of a 3-ketoester with hydrazine. The following is a representative experimental
protocol adapted from general methods for pyrazole synthesis.

Reaction Scheme:

Ethyl 2-acetyl-3-oxobutanoate

Reflux Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

Reaction Mixture
in Ethanol

Hydrazine Hydrate

Click to download full resolution via product page
Synthesis of Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate.

Materials:
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o Ethyl 2-acetyl-3-oxobutanoate

e Hydrazine hydrate

» Ethanol

e Dichloromethane (DCM)

o Ethyl acetate (EtOAC)

e Hexane

e Anhydrous sodium sulfate (Na2S04)
« Silica gel for column chromatography
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl 2-
acetyl-3-oxobutanoate (1 equivalent) in ethanol.

o Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (1 equivalent) dropwise
at room temperature.

¢ Reaction: Heat the reaction mixture to reflux and maintain for 3-5 hours. Monitor the
progress of the reaction by Thin Layer Chromatography (TLC).

o Work-up: After completion of the reaction, allow the mixture to cool to room temperature.
Remove the ethanol under reduced pressure.

o Extraction: To the residue, add water and extract the product with dichloromethane or ethyl
acetate (3 x 50 mL).

e Drying and Concentration: Combine the organic layers, wash with brine, and dry over
anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain the
crude product.
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« Purification: Purify the crude product by silica gel column chromatography using a mixture of
hexane and ethyl acetate as the eluent to yield pure Ethyl 3,5-dimethyl-1H-pyrazole-4-
carboxylate.

Potential Applications in Drug Development

While specific biological activities of Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate are not
extensively documented, the pyrazole scaffold is a well-established pharmacophore found in
numerous therapeutic agents. Derivatives of pyrazole have demonstrated a wide range of
biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.[2][3][4]

The presence of the pyrazole core suggests that this compound could be a valuable starting
point for the development of novel therapeutic agents. Further investigation into its biological
effects is warranted.

Experimental Workflow for Biological Screening

Given the potential of pyrazole derivatives in drug discovery, a typical workflow for the initial
biological screening of Ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is outlined below. This
workflow is designed to assess its cytotoxic and anti-inflammatory potential.
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Initial Screening

Ethyl 3,5-dimethyl-1H-

pyrazole-4-carboxylate

Cytotoxicity Assay Anti-inflammatory Assay
(e.g., MTT on cancer cell lines) (e.g., COX-2 inhibition)

Hit Identification and Validation

Active Compound Identified

Dose-Response Studies Selectivity Profiling

Lead Optimization

Validated Lead Compound

Structure-Activity

Relationship (SAR) Studies ADME/Tox Profiling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181572#cas-number-for-ethyl-3-5-dimethyl-1h-
pyrazole-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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